methyl 2-[(2-methyl-1,3-thiazol-4-yl)methyl]-1H-imidazole-4-carboxylate

• IUPAC Name: methyl 2-[(2-methyl-1,3-thiazol-4-yl)methyl]-1H-imidazole-5-carboxylate
• InChI: InChI=1S/C10H11N3O2S/c1-6-12-7(5-16-6)3-9-11-4-8(13-9)10(14)15-2/h4-5H,3H2,1-2H3,(H,11,13)
• InChI Key: BFSLUIDXKBIORH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CC2=NC=C(N2)C(=O)OC
• Molecular Formula: C10H11N3O2S
• Molecular Weight: 237.28 g/mol

Description

Thiazoles and imidazoles are both five-membered heterocyclic compounds. Thiazoles contain a sulfur and a nitrogen atom, while imidazoles contain two nitrogen atoms. These compounds are known for their broad range of chemical and biological properties, making them important in the development of new drugs.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. Imidazole shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms.

Chemical Reactions Analysis

Thiazole and imidazole derivatives have been observed to exhibit several biological activities such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic and Anti-inflammatory Activities

. This makes them potential candidates for the development of new drugs for pain and inflammation management.

Antimicrobial and Antifungal Activities

. .

Antiviral Activity

. This suggests potential applications in the treatment of HIV/AIDS.

Diuretic Activity

. Diuretics help the body get rid of excess water and salt.

Anticonvulsant and Neuroprotective Activities

. .

Antitumor and Cytotoxic Activities

. This indicates their potential use in cancer treatment.

Industrial Applications

Apart from their biological activities, thiazole derivatives also find applications in various industries. . .

Mechanism of Action

Target of Action

Compounds with thiazole and imidazole rings have been found to exhibit a broad spectrum of biological activities . They can act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole and imidazole derivatives have been reported to interact with various biological targets to exert their effects . For instance, some thiazole derivatives can bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks .

Biochemical Pathways

Thiazole and imidazole derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

The solubility of thiazole derivatives in water, alcohol, and ether may influence their bioavailability and distribution in the body.

Result of Action

Thiazole and imidazole derivatives have been reported to have various effects, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Action Environment

The solubility of thiazole derivatives in various solvents may suggest that their action could be influenced by the chemical environment in the body.